Cas no 874219-42-8 ((3-(Cyclohexylcarbamoyl)-5-fluorophenyl)boronic acid)

(3-(Cyclohexylcarbamoyl)-5-fluorophenyl)boronic acid structure
874219-42-8 structure
Product Name:(3-(Cyclohexylcarbamoyl)-5-fluorophenyl)boronic acid
CAS No:874219-42-8
MF:C13H17BFNO3
MW:265.0883872509
MDL:MFCD08235059
CID:839875
PubChem ID:44717540
Update Time:2025-04-19

(3-(Cyclohexylcarbamoyl)-5-fluorophenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

    • (3-(Cyclohexylcarbamoyl)-5-fluorophenyl)boronic acid
    • 3-Cyclohexylcarbamoyl-5-fluorobenzeneboronic acid
    • [3-(cyclohexylcarbamoyl)-5-fluorophenyl]boronic acid
    • [3-(cyclohexylcarbamoyl)-5-fluoro-phenyl]boronic acid
    • 3-(Cyclohexylcarbamoyl)-5-fluorophenylboronic acid
    • 3-(Cyclohexylcarbamoyl)-5-fluorobenzeneboronic acid
    • (3-(Cyclohexylcarbamoyl)-5-fluorophenyl)boronicacid
    • [3-(cyclohexylcarbamoyl)-5-fluoranyl-phenyl]boronic acid
    • 874219-42-8
    • MFCD08235059
    • DTXSID80660222
    • BS-24134
    • [3-[(cyclohexylamino)-oxomethyl]-5-fluorophenyl]boronic acid
    • A842159
    • AKOS015840909
    • 3-(cyclohexylcarbamoyl)-5-fluorobenzeneboronic acid, AldrichCPR
    • AM87323
    • I12558
    • MDL： MFCD08235059
    • Inchi： 1S/C13H17BFNO3/c15-11-7-9(6-10(8-11)14(18)19)13(17)16-12-4-2-1-3-5-12/h6-8,12,18-19H,1-5H2,(H,16,17)
    • InChI Key： DYUMHPWTMLPIFV-UHFFFAOYSA-N
    • SMILES： FC1C=C(B(O)O)C=C(C=1)C(NC1CCCCC1)=O

Computed Properties

  • Exact Mass: 265.12900
  • Monoisotopic Mass: 265.1285517g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 310
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 69.6Ų

Experimental Properties

  • Melting Point: 239-241
  • PSA: 69.56000
  • LogP: 0.95890

(3-(Cyclohexylcarbamoyl)-5-fluorophenyl)boronic acid Security Information

(3-(Cyclohexylcarbamoyl)-5-fluorophenyl)boronic acid Customs Data

  • HS CODE：2931900090
  • Customs Data：

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

(3-(Cyclohexylcarbamoyl)-5-fluorophenyl)boronic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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